![molecular formula C16H20N2O2 B7514777 1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one](/img/structure/B7514777.png)
1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one
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Overview
Description
1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one, also known as HPI-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one is not fully understood. However, studies have suggested that it may act through the inhibition of various cellular pathways, including the PI3K/Akt/mTOR pathway, which is involved in cell growth and proliferation. This compound has also been shown to induce apoptosis in cancer cells and reduce the expression of anti-apoptotic proteins.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species, which are involved in oxidative stress and inflammation. This compound has also been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation. Additionally, this compound has been shown to improve cognitive function in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one has several advantages as a research tool. It is a potent and selective inhibitor of various cellular pathways, making it useful for studying the mechanisms of action of various compounds. Additionally, this compound has been shown to be effective in various in vitro and in vivo models, making it a versatile research tool. However, the synthesis of this compound is challenging, and researchers may face difficulties in obtaining sufficient quantities of the compound for their experiments.
Future Directions
There are several future directions for research on 1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one. One area of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Additionally, researchers may investigate the potential applications of this compound in the treatment of various diseases, including cancer and neurodegenerative diseases. Further studies may also focus on elucidating the mechanism of action of this compound and identifying potential drug targets for the compound.
Conclusion
In conclusion, this compound is a synthetic compound that has shown significant potential in various fields of research. Its unique structure and potent activity make it a valuable research tool for investigating the mechanisms of action of various compounds. Additionally, this compound has demonstrated promising anticancer, anti-inflammatory, and neuroprotective properties, making it a potential candidate for the development of new therapeutics. Further research is needed to fully understand the potential applications of this compound and its mechanism of action.
Synthesis Methods
1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one is synthesized through a multistep process that involves the reaction of piperidine, indole-3-carboxaldehyde, and 2-oxoacetate. The final product is obtained after purification through column chromatography. The synthesis of this compound is challenging, and researchers have developed various modifications to improve its yield and purity.
Scientific Research Applications
1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer, anti-inflammatory, and neuroprotective properties. This compound has been tested on various cancer cell lines and has demonstrated significant cytotoxicity. Additionally, this compound has been shown to inhibit the production of inflammatory cytokines and reduce neuroinflammation.
properties
IUPAC Name |
1-(3-hydroxypiperidin-1-yl)-3-(1H-indol-3-yl)propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N2O2/c19-13-4-3-9-18(11-13)16(20)8-7-12-10-17-15-6-2-1-5-14(12)15/h1-2,5-6,10,13,17,19H,3-4,7-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUPUSYGTFBSPIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)C(=O)CCC2=CNC3=CC=CC=C32)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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